Cas no 13174-94-2 (1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 13174-94-2
• MF: C₁₂H₁₀N₄
• MW: 210.23460149765
• CID: 4588307
• Update Time: 2025-06-12

1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole
• 1-(4-Methylpyridin-2-yl)-1H-benzo[d][1,2,3]triazole

• Inchi： 1S/C12H10N4/c1-9-6-7-13-12(8-9)16-11-5-3-2-4-10(11)14-15-16/h2-8H,1H3
• InChI Key： OHMBNAUEKDALDC-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2)C2=CC=CC=C2N=N1

Additional information on 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole (CAS No. 13174-94-2)

1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole (CAS No. 13174-94-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to as a benzotriazole derivative, is characterized by its fused aromatic ring system, which includes a pyridine and a benzotriazole moiety. Its molecular structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole is reflected in the increasing number of scientific publications and patents citing its use. Researchers are particularly intrigued by its potential as a corrosion inhibitor, a property that aligns with the current global focus on sustainable materials and long-lasting coatings. In the context of green chemistry, this compound offers a promising alternative to traditional inhibitors, which often contain heavy metals or other environmentally harmful components.

One of the most frequently asked questions about CAS No. 13174-94-2 revolves around its synthesis methods. The compound can be prepared through several routes, including the condensation of 2-amino-4-methylpyridine with benzotriazole derivatives. Recent advancements in catalytic processes have improved the yield and purity of the final product, making it more accessible for industrial applications. Additionally, its solubility in common organic solvents, such as dimethyl sulfoxide (DMSO) and ethanol, enhances its utility in various formulations.

In the pharmaceutical sector, 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole has been explored for its potential biological activity. Preliminary studies suggest that it may exhibit antimicrobial and anti-inflammatory properties, although further research is needed to confirm these effects. The compound's ability to interact with biological targets has also sparked interest in its use as a probe or label in biochemical assays. This aligns with the broader trend of developing small-molecule tools for drug discovery and diagnostics.

Another area of interest is the compound's role in material science. Its aromatic structure and electron-rich nature make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. The demand for high-performance materials in these fields has driven research into novel compounds like 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole, which could offer improved thermal stability and electrical conductivity.

From an environmental perspective, the biodegradability and toxicity profile of CAS No. 13174-94-2 are critical considerations. Recent studies have focused on evaluating its ecotoxicological impact, particularly in aquatic systems. While the compound is not classified as a hazardous substance, proper handling and disposal practices are recommended to minimize any potential risks. This aligns with the increasing regulatory emphasis on chemical safety and sustainable practices.

In conclusion, 1-(4-Methylpyridin-2-yl)-1H-1,2,3-benzotriazole (CAS No. 13174-94-2) is a multifaceted compound with promising applications across multiple industries. Its unique chemical properties, combined with the growing demand for innovative solutions in pharmaceuticals, materials science, and green chemistry, position it as a compound of significant interest. As research continues to uncover its full potential, CAS No. 13174-94-2 is likely to remain a focal point in the scientific and industrial communities.